3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid

• IUPAC Name: 3-(2-chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C16H13ClO5/c1-21-12-6-10(5-11(7-12)15(18)19)13-8-9(16(20)22-2)3-4-14(13)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: HYJLXSQTKLVOCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=C(C=CC(=C2)C(=O)OC)Cl
• Molecular Formula: C16H13ClO5
• DSSTOX Substance ID: DTXSID10691983
• Molecular Weight: 320.72 g/mol
• CAS No.: 1261939-96-1

Description

3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid is an organic compound with significant applications in various fields of chemistry and industry. This compound is characterized by the presence of chloro, methoxycarbonyl, and methoxy groups attached to a benzoic acid core, which imparts unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid typically involves multi-step organic reactions. One common method includes the Suzuki-Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The reaction conditions often involve the use of a palladium catalyst, a base such as potassium carbonate, and a solvent like dimethylformamide or toluene. The reaction is carried out under an inert atmosphere, typically nitrogen or argon, at elevated temperatures.

Industrial Production Methods: On an industrial scale, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, which allow for better control over reaction parameters and scalability. The purification process may involve crystallization or chromatography techniques to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions: 3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid undergoes various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The chloro group can be reduced to a hydrogen atom, resulting in the formation of a dechlorinated product.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophiles such as sodium azide or thiourea under basic conditions.

Major Products:

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of dechlorinated benzoic acid derivatives.

Substitution: Formation of substituted benzoic acid derivatives with various functional groups.

Scientific Research Applications

3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules through reactions like Suzuki-Miyaura coupling.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and advanced materials for electronic applications.

Mechanism of Action

The mechanism of action of 3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of chloro and methoxycarbonyl groups allows for specific binding interactions, which can modulate the activity of the target molecules. These interactions can lead to changes in cellular processes, such as inhibition of enzyme activity or alteration of signal transduction pathways.

Comparison with Similar Compounds

3-Chloro-5-methoxycarbonylphenylboronic acid: Shares similar functional groups but differs in the presence of a boronic acid moiety.

2-Chloro-5-methoxycarbonylbenzoic acid: Similar structure but lacks the additional methoxy group.

5-Chloro-2-methoxybenzoic acid: Similar structure but differs in the position of the chloro and methoxy groups.

Uniqueness: 3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid is unique due to the specific arrangement of its functional groups, which imparts distinct chemical reactivity and potential biological activity. This compound’s ability to undergo various chemical transformations and its applications in diverse fields highlight its importance in scientific research and industry.